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Compound of Interest

Compound Name: Nitralin

Cat. No.: B166426

Nitralin is a selective pre-emergent dinitroaniline herbicide.[1] Due to its chemical properties
and environmental hazards, particularly its high toxicity to aquatic life with long-lasting effects, it
is imperative that researchers, scientists, and drug development professionals adhere to strict
disposal protocols.[2][3] This guide provides essential safety and logistical information for the
proper management and disposal of Nitralin waste in a laboratory setting.

Immediate Safety and Handling Precautions

Before handling Nitralin for any purpose, including disposal, it is crucial to be familiar with its
hazards. Nitralin is a flammable solid that can decompose vigorously and explosively at
225°C.[4] It is also noted to be unstable in the presence of strong bases.[4]

Personal Protective Equipment (PPE): When preparing Nitralin for disposal, the following PPE
should be worn:

o Eye Protection: Safety glasses with side-shields or goggles.
» Hand Protection: Chemical-resistant gloves.

« Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact. In
case of dust generation, respiratory protection may be necessary.

Nitralin Properties and Hazard Data
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The following table summarizes key quantitative data for Nitralin, crucial for its safe handling

and disposal.
Property Value Citation(s)
Chemical Formula C13H19N306S [1][5]
Molar Mass 345.37 g-mol—* [1][5]
Appearance Yellow/orange powder [1]
Melting Point 151 °C (304 °F; 424 K) [1]
Boiling Point 225°C (437 °F; 498 K) [1]

(decomposes)

Autoignition Temperature

224 °C (435 °F; 497 K)

[1]

Solubility in Water

0.0006 g/L

[1]

Soil Half-life

30 to 60 days

[1]14]

UN Number

3077

[1]2]

GHS Hazard Statements

H228 (Flammable solid), H410

(Very toxic to aquatic life with

long lasting effects)

[1]

Step-by-Step Disposal Protocol

The primary recommended method for the disposal of Nitralin is through a licensed and

approved hazardous waste disposal facility. On-site chemical neutralization is not

recommended without specific, validated protocols due to the chemical's instability and

hazardous decomposition characteristics.

Step 1: Waste Collection and Storage

o Collect waste Nitralin, including any contaminated materials (e.g., weighing paper, gloves,

absorbent pads), in a designated and clearly labeled hazardous waste container.

o Ensure the container is sealed to prevent leakage or spillage.[2]
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» Store the sealed container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong bases.[2] The storage area should be secure and accessible only to
authorized personnel.

Step 2: Do Not Dispose in Standard Waste Streams
e Crucially, do not dispose of Nitralin in standard laboratory trash.

e Do not allow this material to drain into sewers or water supplies.[2] Nitralin is very toxic to
aquatic life, and such disposal can lead to significant environmental contamination.[2][3]

Step 3: Consultation and Labeling

o Consult with your institution's Environmental Health and Safety (EHS) department to
determine the specific requirements for hazardous waste disposal.

e The waste code for Nitralin should be assigned in discussion between the user, the
producer, and the designated waste disposal company.[2]

o Ensure the waste container is labeled in accordance with all local, regional, and national
regulations, including the proper shipping name: "UN3077, Environmentally hazardous
substance, solid, n.o.s. (Nitralin)".[2]

Step 4: Arranging for Professional Disposal

o Contact a licensed hazardous waste disposal company to arrange for the collection and
disposal of the Nitralin waste.[2]

e Provide the disposal company with all necessary information, including the Safety Data
Sheet (SDS) for Nitralin.

Step 5: Disposal of Empty Containers
o Empty containers may retain product residue and should be handled as hazardous waste.[2]

» Follow label warnings even after the container is empty.[2]
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o Empty containers should be taken to an approved waste handling site for recycling or
disposal and should not be reused.[2][6]

Nitralin Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Nitralin waste from a laboratory setting.
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Nitralin Waste Generated
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Caption: Logical workflow for the safe disposal of Nitralin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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